Cas no 56048-53-4 (Phenol,2-(2-benzothiazolyl)-6-methyl-)

• Product Name: Phenol,2-(2-benzothiazolyl)-6-methyl-
• CAS No: 56048-53-4
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• MDL: MFCD00043775
• CID: 366728
• PubChem ID: 135609553
• Update Time: 2025-04-19

Phenol,2-(2-benzothiazolyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(2-benzothiazolyl)-6-methyl-
• 2-(2-BENZOTHIAZOLYL)-6-METHYLPHENOL
• 2-(2-HYDROXY-3-METHYLPHENYL)BENZOTHIAZOLE ---WHITE POWDER---
• 6-(3H-1,3-benzothiazol-2-ylidene)-2-methylcyclohexa-2,4-dien-1-one
• 2-benzothiazol-2-yl-6-methyl-phenol
• trans-1,2-Cyclohexylenedinitrotetraaceticacidhydrate
• FT-0608429
• 2-(1,3-Benzothiazol-2-Yl)-6-Methylphenol
• A830901
• 2-(benzo[d]thiazol-2-yl)-6-methylphenol
• DTXSID40654389
• 56048-53-4
• 2-(2-Hydroxy-3-methylphenyl)benzothiazole
• MFCD00043775
• AKOS009308396
• 6-(1,3-Benzothiazol-2(3H)-ylidene)-2-methylcyclohexa-2,4-dien-1-one
• SCHEMBL7192851

• MDL： MFCD00043775
• Inchi： 1S/C14H11NOS/c1-9-5-4-6-10(13(9)16)14-15-11-7-2-3-8-12(11)17-14/h2-8,16H,1H3
• InChI Key： NABPZMVNQIEOIO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=C(C)C=1O

Computed Properties

• Exact Mass: 241.05600
• Monoisotopic Mass: 241.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.295
• Boiling Point: 414.6 °C at 760 mmHg
• Flash Point: 204.6 °C
• Refractive Index: 1.698
• PSA: 61.36000
• LogP: 3.97730

Phenol,2-(2-benzothiazolyl)-6-methyl- Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：